2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95%

• IUPAC Name: 2-[3-(cyclopropylcarbamoyl)phenyl]-5-methylbenzoic acid
• InChI: InChI=1S/C18H17NO3/c1-11-5-8-15(16(9-11)18(21)22)12-3-2-4-13(10-12)17(20)19-14-6-7-14/h2-5,8-10,14H,6-7H2,1H3,(H,19,20)(H,21,22)
• InChI Key: TYZXAIOBTDSUOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)NC3CC3)C(=O)O
• Molecular Formula: C18H17NO3
• DSSTOX Substance ID: DTXSID60691731
• Molecular Weight: 295.3 g/mol
• CAS RN: 1261983-71-4

Description

2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95% (2CPMB) is an organic compound belonging to the class of benzene derivatives. It is an important intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. 2CPMB is a white, crystalline solid with a melting point of approximately 170°C and a boiling point of approximately 200°C. It is soluble in most organic solvents, such as methanol, ethanol, and acetone, and is insoluble in water.

Scientific Research Applications

2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95% has been extensively studied for its potential applications in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. For example, it has been used in the synthesis of the anti-cancer drug paclitaxel, as well as in the synthesis of the anti-inflammatory drug celecoxib. It has also been used in the synthesis of the insecticide chlorpyrifos and the herbicide glyphosate.

Mechanism of Action

2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95% is an intermediate in the synthesis of a variety of organic compounds. It acts as a nucleophile, forming a covalent bond with the electrophilic carbon atom of the substrate molecule. The reaction is typically catalyzed by an acid, such as hydrochloric acid or sulfuric acid.
Biochemical and Physiological Effects
2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95% has been studied for its potential biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other organic compounds. Additionally, it has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95% has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is soluble in most organic solvents. It is also relatively stable, and can be used in a variety of reactions. However, it is important to note that 2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95% is toxic and should be handled with care. Additionally, it is not soluble in water, so it cannot be used in aqueous reactions.

Future Directions

The potential applications of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95% are numerous, and there are a variety of potential future directions for research. For example, further research could be conducted on the biochemical and physiological effects of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95%. Additionally, further research could be conducted on the synthesis of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95%, with the aim of improving its purity and yield. Additionally, further research could be conducted on the potential applications of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95% in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Finally, further research could be conducted on the potential toxicity of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95%, with the aim of improving its safety for use in lab experiments.

Synthesis Methods

2-[3-(Cyclopropylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95% is synthesized by reacting 3-hydroxy-2-methylbenzoic acid with cyclopropylamine in an acid-catalyzed reaction. The reaction is performed in an organic solvent, such as dichloromethane, at a temperature of approximately 80°C. The reaction is complete after about 8 hours, and the product is isolated by filtration. The purity of the product can be increased by further recrystallization from an appropriate solvent.